3-Ethyl 1,1-dimethyl 1,1,3-propanetricarboxylate

• Molecular Formula: C10H16O6
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 3-O-ethyl 1-O,1-O-dimethyl propane-1,1,3-tricarboxylate
• InChI: InChI=1S/C10H16O6/c1-4-16-8(11)6-5-7(9(12)14-2)10(13)15-3/h7H,4-6H2,1-3H3
• InChI Key: JTBOZKCQJIXUAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(C(=O)OC)C(=O)OC

Description

3-Ethyl 1,1-dimethyl 1,1,3-propanetricarboxylate is a useful research compound. Its molecular formula is C10H16O6 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of dimethyl malonate (2.5 g, 18.9 mmol) in anhydrous THF (20 mL) was added NaH (0.038 g, 0.95 mmol, 60% in mineral oil). The reaction was stirred at ambient temperature for 15 minutes. In a separate flask, ethyl acrylate was dissolved in anhydrous THF (1 mL) and then added dropwise over 30 minutes to the dimethyl malonate solution. The reaction was stirred at ambient temperature for 16 h and then concentrated under vacuum. The residue was dissolved in EtOAc (ethyl acetate) and washed with saturated NH4Cl solution and brine. The organic phase was dried over Na2SO4, filtered, and concentrated under vacuum. The crude residue was purified by column chromatography (silica gel) using an EtOAc/hexanes gradient to yield the desired compound as a colorless oil (1.68 g, 77%).

Synthesis routes and methods II

Procedure details

To a solution of dimethyl malonate (2.5 g, 18.9 mmol) in anhydrous THF (20 mL) was added NaH (0.038 g, 0.95 mmol, 60% in mineral oil). The reaction was stirred at ambient temperature for 15 minutes. In a separate flask, ethyl acrylate (1.02 mL, 9.45 mmol) was dissolved in anhydro is THF (1 mL) and then added dropwise over 30 minutes to the dimethyl malonate solution. The reaction was stirred at ambient temperature overnight and then concentrated under vacuum. The residue was dissolved in EtOAc, washed with saturated NH4Cl solution and brine. The organic phase was dried over Na2SO4, filtered, and concentrated under vacuum. The crude residue was purified by column chromatography (silica gel) using an EtOAc/hexanes gradient to yield the desired compound (1.68 g, 77%).